Cas no 39522-54-8 (1,8-Dinitro-10H-phenoxazine)

• Product Name: 1,8-Dinitro-10H-phenoxazine
• CAS No: 39522-54-8
• MF: C₁₂H₇N₃O₅
• MW: 273.201082468033
• CID: 2667131
• Update Time: 2023-08-06

1,8-Dinitro-10H-phenoxazine Chemical and Physical Properties

Names and Identifiers

• 1,8-Dinitrophenoxazine
• 10H-Phenoxazine, 1,8-dinitro-
• KDOKZHSPCHNWCE-UHFFFAOYSA-N
• 1,8-Dinitro-10H-phenoxazine

• Inchi： 1S/C12H7N3O5/c16-14(17)7-4-5-10-8(6-7)13-12-9(15(18)19)2-1-3-11(12)20-10/h1-6,13H
• InChI Key： KDOKZHSPCHNWCE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NC2C(=CC=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Topological Polar Surface Area: 113